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Compound of Interest

Compound Name: MSN-50

Cat. No.: B609352

Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

laboratory chemicals is a critical component of ensuring a safe and compliant work

environment. This document provides essential safety and logistical information for the proper

disposal of MSN-50, a Bax and Bak oligomerization inhibitor used in research. While classified

as a non-hazardous substance, adherence to established laboratory waste disposal protocols

is imperative to maintain safety and environmental responsibility.

Understanding MSN-50: Key Chemical Properties
A thorough understanding of a chemical's properties is the first step toward its safe handling

and disposal. Below is a summary of the key characteristics of MSN-50.
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Property Value Reference

Chemical Name MSN-50 N/A

CAS Number 1592908-75-2 N/A

Molecular Formula C₃₆H₃₈BrN₃O₆ N/A

Hazard Classification
Not a hazardous substance or

mixture
[1]

Primary Use
Research chemical; Bax and

Bak oligomerization inhibitor
N/A

Appearance Solid N/A

Immediate Safety and Handling Precautions
Prior to any disposal procedure, it is crucial to follow standard laboratory safety protocols when

handling MSN-50.

Personal Protective Equipment (PPE):

Wear standard laboratory attire, including a lab coat, safety glasses, and gloves.

First Aid Measures:

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes.

In case of skin contact: Wash off with soap and plenty of water.

If inhaled: Move the person into fresh air.

If swallowed: Rinse mouth with water.

Step-by-Step Disposal Procedures for MSN-50
The following procedures are based on general guidelines for the disposal of non-hazardous

laboratory chemicals. Crucially, researchers must consult and adhere to their institution's
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specific Environmental Health and Safety (EHS) guidelines and local regulations, as these may

vary.

Phase 1: Initial Waste Collection and Segregation
Designated Waste Container:

Use a clearly labeled, dedicated waste container for MSN-50 waste. The container should

be made of a compatible material (e.g., high-density polyethylene - HDPE).

The label should include "Non-hazardous Chemical Waste," the chemical name "MSN-50,"

and the CAS number "1592908-75-2."

Waste Segregation:

Do not mix MSN-50 waste with hazardous waste streams (e.g., solvents, heavy metals, or

acutely toxic chemicals).

Keep solid and liquid waste containing MSN-50 separate, if applicable to your

experimental workflow.

Phase 2: Preparing for Disposal
For Solid MSN-50 Waste:

Collect uncontaminated solid MSN-50 in the designated waste container.

If the solid is contaminated with other non-hazardous materials (e.g., absorbent paper),

these can typically be disposed of together in the same container.

For Solutions Containing MSN-50:

Aqueous solutions of MSN-50, if free of other hazardous materials, should be collected in

a designated liquid waste container.

Do not dispose of solutions down the drain unless explicitly permitted by your institution's

EHS guidelines for non-hazardous chemical waste. Many institutions prohibit the drain

disposal of any research chemical, regardless of its hazard classification.
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Empty MSN-50 Containers:

Original containers of MSN-50 should be triple-rinsed with a suitable solvent (e.g., ethanol

or water, depending on solubility and compatibility).

The rinsate should be collected and disposed of as chemical waste.

After triple-rinsing, deface the original label and dispose of the empty container according

to your institution's procedures for clean lab glass or plastic.

Phase 3: Final Disposal
Contacting EHS:

Once the waste container is full, or as per your laboratory's waste pickup schedule,

contact your institution's Environmental Health and Safety (EHS) department to arrange

for collection.

Provide them with the necessary information about the waste stream (i.e., non-hazardous

MSN-50 waste).

Experimental Protocols Cited
This guidance is based on standard laboratory chemical waste management principles and

does not cite specific experimental protocols involving MSN-50. The disposal procedures

outlined are general best practices.

Visualizing the Disposal Workflow
To further clarify the proper disposal pathway for MSN-50, the following diagrams illustrate the

decision-making process and logical flow.
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Caption: Workflow for the proper disposal of MSN-50.

Signaling Pathways and Logical Relationships
While MSN-50 is a Bax/Bak oligomerization inhibitor, a detailed signaling pathway diagram is

not directly relevant to its disposal procedure. The critical logical relationship for disposal is the

determination of the waste stream, as illustrated below.
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Caption: Decision logic for MSN-50 waste stream determination.

By adhering to these guidelines and, most importantly, your institution's specific protocols, you

can ensure the safe and responsible disposal of MSN-50 waste, fostering a secure laboratory

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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